Cas no 1196-57-2 (1,2-dihydroquinoxalin-2-one)

• Product Name: 1,2-dihydroquinoxalin-2-one
• CAS No: 1196-57-2
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD00006722
• CID: 41028
• PubChem ID: 14526
• Update Time: 2025-07-30

1,2-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinol
• Hydroxyquinoxaline
• 2-hydroxy quinoxaline
• 2-Quinoxalinone
• QUINOXALIN-2-OL
• 1,2-Dihydroquinoxalin-2-one
• 2-(1H)-Quinoxalinone
• 2(1H)-Quinoxalinone
• 2-Quinoxalone
• 3-Quinoxalinone
• Quinoxalin-2-one
• Quinoxalinone
• quinoxalin-2(1H)-one
• [ "" ]
• BCP30468
• Q27118020
• 2-Hydroxyquinoxaline
• 1196-57-2
• 2-hydroxy-benzopyrazine
• H0591
• FT-0688667
• TS-01898
• AKOS000120904
• A804334
• InChI=1/C8H6N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h1-5H,(H,10,11
• F16123
• NSC 13154
• 2-Quinoxalinol, 99% (HPLC)
• 144499-26-3
• MFCD00006722
• 2-keto-1,2-dihydroquinoxaline
• BB 0218319
• NSC13154
• F1775-0040
• AB-323/25048501
• EINECS 214-815-6
• 1H-quinoxalin-2-one
• DTXSID6061604
• AKOS003236140
• doi:10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.1
• SCHEMBL37862
• HMS1623H17
• quinoxaline-2-ol
• Quinalphos free hydroxy
• quinoxalin-2-(1H)-one
• CS-W018235
• 10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.2
• NSC-13154
• AI3-22771
• 10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.1
• 2-quinoxinol
• FT-0612639
• EN300-16930
• 10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.3
• P50007
• doi:10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.2
• WLN: T66 BN ENJ CQ
• NS00023871
• AM100249
• Z56824051
• AC-23582
• CCG-321752
• 2-Hydroxyquinoxaline pound>>Quinoxalin-2-ol pound>>Quinoxalin-2(1H)-one pound>>1,2-Dihydroquinoxalin-2-one
• SY013680
• CHEBI:38890
• W-108501
• doi:10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.3
• 2-Quinoxalinol(9CI)
• Quinoxaline-2-one
• DB-041490
• STL139322
• DB-063542
• ALBB-024162
• quinoxaline, 2-hydroxy-
• DTXCID8033512
• HY-W017519
• 214-815-6
• 1,2-dihydroquinoxalin-2-one

• MDL： MFCD00006722
• Inchi： 1S/C8H6N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h1-5H,(H,10,11)
• InChI Key： FFRYUAVNPBUEIC-UHFFFAOYSA-N
• SMILES： O=C1C=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2312 (rough estimate)
• Melting Point: 271-272 °C (lit.)
• Boiling Point: 265.75°C (rough estimate)
• Flash Point: 173.6℃
• Refractive Index: 1.4900 (estimate)
• PSA: 46.01000
• LogP: 1.33540
• Solubility: Water insoluble

1,2-dihydroquinoxalin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/39-S37/39
• RTECS：VD3630000
• Hazardous Material Identification：
• Safety Term：S26;S36/39
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines